Cas no 50906-68-8 (2,3-Dihydroxypropyl icosanoate)

• Product Name: 2,3-Dihydroxypropyl icosanoate
• CAS No: 50906-68-8
• MF: C₂₃H₄₆O₄
• MW: 386.608948230743
• CID: 934455
• PubChem ID: 3246944
• Update Time: 2025-10-15

2,3-Dihydroxypropyl icosanoate Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid, 2,3-dihydroxypropyl ester
• 1-eicosanoylglycerol
• 1-arachidoylglycerol
• MAG 20:0
• Monoeicosanoin
• 1-eicosanoyl-rac-glycerol
• PD126773
• glycerol monoarachidate
• 2,3-dihydroxypropyl eicosanoate
• LMGL01010007
• 1-icosanoylglycerol
• eicosanoic acid 2,3-dihydroxypropyl ester
• 5,8,11,14-Eicosatetraenoicacid,2,3-dihydroxypropyl ester,(5Z,8Z,11Z,14Z)-
• GLYCERYL ARACHIDATE
• 30208-87-8
• DB-220751
• monoarachidin, AldrichCPR
• MG(20:0/0:0/0:0)[rac]
• 2,3-dihydroxypropyl icosanoate
• MG(20:0)
• 1-Monoarachidate Glycerol
• DTXSID201015359
• 50906-68-8
• UMEKPPOFCOUEDT-UHFFFAOYSA-N
• 3-eicosanoyloxy-propane-1,2-diol
• MG 20:0
• glyceryl-1-icosanoate
• icosanoic acid 2,3-dihydroxypropyl ester
• CHEBI:142495
• 2,3-Dihydroxypropyl-Eicosanoic Ester
• 3-icosanoyloxy-propane-1,2-diol
• alpha-Monoarachin
• glyceryl 1-monoarachidate
• CHEMBL1288031
• Glyceryl-1-eicosanoate
• SCHEMBL10937708
• 1-acylglycerol 20:0
• 2,3-Dihydroxypropyl icosanoate

• Inchi： 1S/C23H46O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(26)27-21-22(25)20-24/h22,24-25H,2-21H2,1H3
• InChI Key： UMEKPPOFCOUEDT-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 386.33960994g/mol
• Monoisotopic Mass: 386.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2,3-Dihydroxypropyl icosanoate

Introduction to 2,3-Dihydroxypropyl Icosanoate (CAS No. 50906-68-8)

2,3-Dihydroxypropyl Icosanoate, identified by its Chemical Abstracts Service (CAS) number 50906-68-8, is a specialized ester compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its long hydrocarbon chain and hydroxyl groups at the 2nd and 3rd positions, exhibits unique properties that make it valuable in various applications, particularly in drug delivery systems and bioactive material formulations.

The molecular structure of 2,3-Dihydroxypropyl Icosanoate consists of an icosanoic acid backbone (a 22-carbon fatty acid) esterified with a 2,3-dihydroxypropyl moiety. This configuration imparts both lipophilic and hydrophilic characteristics to the molecule, enabling it to act as an effective surfactant or emulsifier in pharmaceutical formulations. The presence of hydroxyl groups enhances its solubility in polar solvents while maintaining compatibility with nonpolar environments, making it an ideal candidate for enhancing the bioavailability of poorly soluble drugs.

In recent years, 2,3-Dihydroxypropyl Icosanoate has been explored for its potential in advanced drug delivery systems. Its ability to form micelles or liposomes when combined with other biocompatible molecules has opened new avenues for targeted drug delivery. Studies have demonstrated that this compound can improve the stability and controlled release of therapeutic agents, particularly in oncology and chronic disease management. The long hydrocarbon chain facilitates penetration through biological membranes, while the polar hydroxyl groups ensure interaction with biological targets, thereby optimizing pharmacokinetic profiles.

One of the most compelling applications of 2,3-Dihydroxypropyl Icosanoate is in the development of topical formulations for transdermal drug delivery. Its emollient properties help in enhancing skin penetration, making it suitable for dermal patches and creams. Furthermore, its compatibility with other excipients allows for the creation of multi-component formulations that can address complex therapeutic needs simultaneously.

Recent research has also highlighted the role of 2,3-Dihydroxypropyl Icosanoate in tissue engineering and regenerative medicine. Its biocompatibility and ability to support cell adhesion have been leveraged in creating scaffolds for tissue growth. The compound’s structural features enable it to mimic natural lipid components found in cell membranes, promoting healthier tissue integration and regeneration.

The industrial significance of CAS No. 50906-68-8 extends beyond pharmaceuticals into cosmetics and personal care products. Its moisturizing and stabilizing properties make it a valuable ingredient in skincare formulations aimed at improving hydration and barrier function. Additionally, its resistance to microbial degradation ensures prolonged shelf life for cosmetic products.

From an environmental perspective, the synthesis and application of 2,3-Dihydroxypropyl Icosanoate adhere to sustainable practices. The raw materials used are derived from renewable sources, aligning with global efforts to reduce carbon footprints in chemical manufacturing. Furthermore, the compound’s biodegradability ensures minimal environmental impact post-application.

The future prospects for 2,3-Dihydroxypropyl Icosanoate are promising, with ongoing studies exploring its potential in nanomedicine and personalized medicine. Its versatility as a functional additive positions it as a cornerstone material in next-generation biomedical technologies. As research continues to uncover new applications, the demand for high-purity forms of this compound is expected to rise significantly.

In conclusion,2,3-Dihydroxypropyl Icosanoate (CAS No. 50906-68-8) represents a multifaceted compound with broad utility across pharmaceuticals, cosmetics, and industrial applications. Its unique structural properties enable innovative solutions in drug delivery, tissue engineering, and sustainable product formulation. As advancements in chemical synthesis and biomedical research progress，this compound will continue to play a pivotal role in shaping future therapeutic modalities.